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Compound of Interest

Compound Name: Isoline

Cat. No.: B1672250 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Isoline is a retronecine-type pyrrolizidine alkaloid (PA) isolated from plants of the Ligularia

genus.[1] Like many PAs, isoline exhibits significant hepatotoxicity, posing a considerable risk

to researchers and professionals handling this compound. This technical guide provides a

comprehensive overview of the known safety and handling guidelines for isoline, with a focus

on its chemical properties, toxicological profile, and the molecular mechanisms underlying its

toxicity. This document is intended to serve as a critical resource for laboratory personnel to

ensure safe handling and to mitigate exposure risks.

Chemical and Physical Properties
Isoline is a crystalline solid with the molecular formula C₂₀H₂₉NO₇ and a molecular weight of

395.45 g/mol .[1] It is soluble in organic solvents such as chloroform, dichloromethane, ethyl

acetate, DMSO, and acetone. Detailed physical and chemical properties are summarized in the

table below.
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Property Value Source

CAS Number 30000-36-3 [1][2]

Molecular Formula C₂₀H₂₉NO₇ [1]

Molecular Weight 395.45 g/mol [1]

Appearance Crystalline solid BioCrick

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick

Storage Desiccate at -20°C BioCrick

Toxicological Profile and Hazard Identification
The primary hazard associated with isoline is its potent hepatotoxicity. As a pyrrolizidine

alkaloid, its toxicity is mediated by metabolic activation in the liver.

GHS Classification (Inferred)
While a complete, official GHS classification for isoline is not readily available, based on the

known toxic effects of pyrrolizidine alkaloids, the following hazards should be assumed:

Acute Toxicity (Oral): Category 3 or 4 - Toxic or harmful if swallowed.

Specific Target Organ Toxicity (Repeated Exposure): Category 1 or 2 - Causes damage to

the liver through prolonged or repeated exposure.

Carcinogenicity: Category 1B or 2 - May cause cancer.

Mutagenicity: Category 2 - Suspected of causing genetic defects.

Summary of Toxic Effects
Studies have demonstrated that isoline induces significant liver injury. Administration of 110

mg/kg of isoline to mice resulted in increased serum levels of alanine aminotransferase (ALT)
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and aspartate aminotransferase (AST), which are key biomarkers of liver damage.[1] The liver

has been identified as the most sensitive organ to isoline-induced oxidative injury.[1][3]

The toxic effects of isoline are dose- and time-dependent and are linked to the depletion of

intracellular glutathione (GSH), a critical antioxidant.

Mechanism of Hepatotoxicity
The hepatotoxicity of isoline, like other toxic pyrrolizidine alkaloids, is not caused by the parent

compound itself but by its metabolic activation in the liver. This process involves cytochrome

P450 enzymes and leads to the formation of highly reactive pyrrolic esters

(dehydropyrrolizidine alkaloids). These reactive metabolites can then alkylate cellular

macromolecules, including proteins and DNA, leading to cellular damage.

The key mechanisms of isoline-induced hepatotoxicity are oxidative stress and apoptosis.

Oxidative Stress Pathway
Isoline induces oxidative stress by depleting the cellular antioxidant defense systems, primarily

through the depletion of glutathione (GSH). This leads to an accumulation of reactive oxygen

species (ROS), causing damage to cellular components.
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Caption: Isoline-induced oxidative stress pathway.
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Apoptosis Signaling Pathway
The cellular damage induced by oxidative stress can trigger programmed cell death, or

apoptosis, in hepatocytes. This is a key event in the progression of isoline-induced liver injury.
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Caption: Apoptosis signaling in isoline hepatotoxicity.
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Safety and Handling Guidelines
Given the significant hepatotoxicity of isoline, stringent safety protocols must be followed to

minimize the risk of exposure.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended.

Eye Protection: Safety glasses with side shields or chemical safety goggles are required.

Lab Coat: A fully buttoned lab coat must be worn.

Respiratory Protection: For procedures that may generate aerosols or dust, a properly fitted

respirator (e.g., N95 or higher) should be used in a certified chemical fume hood.

Engineering Controls
Chemical Fume Hood: All handling of solid isoline and its solutions must be performed in a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Ventilation: The laboratory should be well-ventilated.

Safe Handling Procedures
Avoid Contact: Avoid all direct contact with skin, eyes, and clothing.

Weighing: Weighing of solid isoline should be done with care to avoid generating dust. Use

of a weighing enclosure within the fume hood is recommended.

Solution Preparation: Prepare solutions in the chemical fume hood.

Waste Disposal: All isoline-contaminated waste, including pipette tips, tubes, and gloves,

must be disposed of as hazardous chemical waste in clearly labeled, sealed containers.

Storage
Container: Store in a tightly sealed, clearly labeled container.
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Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Desiccation at -20°C is recommended for long-term storage.

Access: Access to stored isoline should be restricted to authorized personnel.

First Aid Measures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols Overview
The following provides a general overview of methodologies used in studies investigating the

toxicity of isoline. For detailed, step-by-step protocols, it is imperative to consult the original

research articles.

In Vivo Hepatotoxicity Studies in Mice
Animal Model: Male ICR mice are a commonly used model.

Dosing: Isoline is typically dissolved in a suitable vehicle (e.g., corn oil) and administered via

intraperitoneal (i.p.) injection. A dose of 100-110 mg/kg has been shown to induce liver injury.

Sample Collection: Blood samples are collected for serum analysis of liver enzymes (ALT,

AST). Liver tissue is collected for histopathological examination and for the analysis of

oxidative stress markers.

Analysis:
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Serum Biochemistry: ALT and AST levels are measured using standard enzymatic assays.

Histopathology: Liver tissues are fixed, sectioned, and stained (e.g., with hematoxylin and

eosin) to observe cellular damage.

Oxidative Stress Markers: Liver homogenates are used to measure levels of lipid

peroxidation (LPO) and the activities of antioxidant enzymes such as glutathione

peroxidase (GPx), glutathione-S-transferase (GST), and catalase (CAT). Total antioxidant

capacity is also assessed.

In Vitro Cytotoxicity Studies
Cell Lines: Human normal liver cells (e.g., L-02) are used to assess cytotoxicity.

Treatment: Cells are treated with varying concentrations of isoline for different time periods.

Analysis:

Cell Viability: Assays such as MTT are used to determine the effect of isoline on cell

proliferation and viability.

Glutathione Levels: Intracellular levels of reduced glutathione (GSH) and oxidized

glutathione (GSSG) are measured to assess the impact on the cellular antioxidant defense

system.

Logical Workflow for Handling Isoline
The following diagram illustrates a logical workflow for the safe handling of isoline in a

research laboratory setting.
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Caption: Safe handling workflow for isoline.
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Conclusion
Isoline is a potent hepatotoxic pyrrolizidine alkaloid that requires careful and informed handling

in a research setting. Understanding its chemical properties, toxicological profile, and

mechanism of action is crucial for implementing effective safety protocols. Adherence to the

guidelines outlined in this document, including the consistent use of appropriate personal

protective equipment and engineering controls, is essential for protecting the health and safety

of laboratory personnel. Researchers are strongly encouraged to consult the primary literature

for detailed experimental protocols and to perform thorough risk assessments before initiating

any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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